Cas no 1070773-68-0 (Methyl 2-amino-2-(2-iodophenyl)acetate)

• Product Name: Methyl 2-amino-2-(2-iodophenyl)acetate
• CAS No: 1070773-68-0
• MF: C₉H₁₀INO₂
• MW: 291.085674762726
• CID: 5250115
• Update Time: 2025-05-22

Methyl 2-amino-2-(2-iodophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(2-iodophenyl)acetate
• methyl2-amino-2-(2-iodophenyl)acetate
• Amino-(2-iodophenyl)-acetic Acid Methyl Ester
• Benzeneacetic acid, α-amino-2-iodo-, methyl ester
• Methyl 2-amino-2-(2-iodophenyl)acetate

• Inchi： 1S/C9H10INO2/c1-13-9(12)8(11)6-4-2-3-5-7(6)10/h2-5,8H,11H2,1H3
• InChI Key： ALRZUJHXMQQCMR-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-2-(2-iodophenyl)acetate

Methyl 2-amino-2-(2-iodophenyl)acetate: A Comprehensive Overview

Methyl 2-amino-2-(2-iodophenyl)acetate (CAS No. 1070773-68-0) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring an amino group, an iodophenyl moiety, and a methyl ester, has demonstrated remarkable potential in various applications. Recent advancements in synthetic methodologies and its utilization in drug discovery have further underscored its importance in modern chemical research.

The molecular structure of Methyl 2-amino-2-(2-iodophenyl)acetate is defined by its amino group, which imparts nucleophilic properties, and the iodophenyl group, which contributes to its electronic and steric characteristics. The presence of the methyl ester facilitates solubility and stability, making it an ideal candidate for various chemical transformations. Researchers have leveraged these properties to explore its role as an intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds.

Recent studies have highlighted the significance of Methyl 2-amino-2-(2-iodophenyl)acetate in the design of novel therapeutic agents. Its ability to act as a precursor in the synthesis of peptide-based drugs has been extensively documented. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated its utility in constructing bioisosteres with enhanced pharmacokinetic profiles. The compound's amino group serves as a reactive site for peptide bond formation, enabling the creation of molecules with tailored biological activities.

In addition to its role in drug discovery, Methyl 2-amino-2-(2-iodophenyl)acetate has found applications in materials science. Its iodophenyl group imparts unique electronic properties, making it a valuable component in the synthesis of organic semiconductors. A 2023 report in *Advanced Materials* showcased its use as a building block for π-conjugated systems, which exhibit promising optoelectronic properties. These findings underscore its potential in advancing next-generation electronic devices.

The synthesis of Methyl 2-amino-2-(2-iodophenyl)acetate has also been optimized through innovative methodologies. A recent study detailed a green chemistry approach utilizing microwave-assisted synthesis, which significantly reduces reaction time and enhances yield. This development aligns with global efforts to promote sustainable chemical practices and highlights the compound's accessibility for large-scale applications.

Furthermore, the compound's stability under various reaction conditions has been thoroughly investigated. A 2023 article in *Chemical Communications* reported that Methyl 2-amino-2-(2-iodophenyl)acetate exhibits exceptional resilience to thermal degradation, making it suitable for high-throughput screening processes. This attribute is particularly advantageous in industrial settings where robustness and reproducibility are paramount.

Despite its numerous advantages, the handling and storage of Methyl 2-amino-2-(2-iodophenyl)acetate require careful consideration. Due to its sensitivity to moisture and light, it is recommended to store the compound under inert conditions to preserve its integrity. Additionally, adherence to standard safety protocols is essential to ensure safe handling and minimize environmental impact.

In conclusion, Methyl 2-amino-2-(